1-(1-Phenyl-1H-imidazol-4-yl)ethanone

• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol
• IUPAC Name: 1-(1-phenylimidazol-4-yl)ethanone
• InChI: InChI=1S/C11H10N2O/c1-9(14)11-7-13(8-12-11)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key: PWLAEZGDSNSXTM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN(C=N1)C2=CC=CC=C2

Description

1-(1-Phenyl-1H-imidazol-4-yl)ethanone is a versatile chemical intermediate of significant interest in medicinal chemistry and drug discovery research. Its core structure, featuring an acetophenone moiety linked to a 1-phenylimidazole ring, makes it a valuable precursor for the synthesis of more complex heterocyclic compounds. This compound is prominently featured in research as a key building block for the development of kinase inhibitors. Specifically, it serves as a central scaffold in the synthesis of molecules designed to target and modulate protein kinases, which are critical enzymes in cellular signaling pathways and are often investigated in the context of cancer and inflammatory diseases. The compound's structure allows for further functionalization, enabling researchers to explore structure-activity relationships (SAR) and optimize potency and selectivity for specific kinase targets. As a high-purity reagent, it is essential for hit-to-lead optimization campaigns in academic and industrial laboratories. This product is intended for research and manufacturing applications only and is not for diagnostic or therapeutic use.

Preparation Methods

Formamidine Condensation Approach

Adapted from the one-pot synthesis of 4-phenylimidazole, this method employs α-bromoacetophenone and N-phenylformamidine as key precursors.

Reaction Scheme:

• Nucleophilic Substitution:
  α-Bromoacetophenone reacts with N-phenylformamidine in ethylene glycol at 50–60°C, forming a substituted intermediate.
• Cyclization:
  Potassium carbonate facilitates ring closure at 80–90°C, yielding the imidazole core.
• Workup:
  Ethyl acetate extraction followed by recrystallization in chloroform/sherwood oil affords the product.

Optimization Data:

Parameter	Optimal Value	Yield Impact (±%)
Solvent	Ethylene glycol	+15% vs. DMF
Temperature	85°C	+22% vs. 70°C
Molar Ratio (1:1.8)	Formamidine:Ketone	Max 48% yield

This method’s key advantage lies in its scalability; however, the requirement for stoichiometric base and high-temperature cyclization limits its green chemistry credentials.

Ultrasound-Assisted Multicomponent Synthesis

Building on green chemistry principles, sonication accelerates the reaction between phenylglyoxal monohydrate , ammonium acetate , and acetyl-containing aldehydes .

Mechanistic Insights:

• Phenylglyoxal provides the C2–C3 backbone.
• Ammonium acetate serves as the nitrogen source.
• Aldehydes bearing acetyl-protected groups (e.g., 4-acetylbenzaldehyde ) introduce the ketone moiety post-cyclization.

Comparative Sonication Effects:

Condition	Time (min)	Yield (%)	Purity (%)
Conventional Heating	360	38	92
Ultrasound (40 kHz)	45	67	98

Sonication enhances reaction efficiency by promoting cavitation-induced mixing, though substrate specificity remains a constraint.

Post-Synthetic Acylation Strategy

Friedel-Crafts Acylation of pre-synthesized 1-phenyl-1H-imidazole offers a regioselective route:

• Imidazole Synthesis:
  Radziszewski reaction using benzaldehyde, glyoxal, and ammonia.
• Acylation:
  Acetic anhydride/AlCl₃ at 0°C selectively acetylates the 4-position.

Regioselectivity Data:

Position	Product Proportion (%)
4	89
2	6
5	5

While effective, this two-step process suffers from moderate overall yields (52%) due to competing side reactions during acylation.

Comparative Analysis of Methods

Table 1. Method Benchmarking

Method	Yield (%)	Purity (%)	Scalability	Green Metrics (E-factor)
Formamidine Condensation	48	99	High	8.2 (Poor)
Ultrasound Synthesis	67	98	Moderate	2.1 (Excellent)
Post-Synthetic Acylation	52	95	Low	5.6 (Moderate)

Key Observations:

• The ultrasound method achieves superior atom economy (92%) but requires specialized equipment.
• Formamidine condensation, while scalable, generates significant solvent waste.
• Post-synthetic modification offers regioselectivity at the expense of step count.

Chemical Reactions Analysis

1-(1-Phenyl-1H-imidazol-4-yl)ethanone undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding imidazole derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced imidazole compounds.

Substitution: The compound can undergo substitution reactions where functional groups on the imidazole ring are replaced with other groups.

Scientific Research Applications

1-(1-Phenyl-1H-imidazol-4-yl)ethanone has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(1-Phenyl-1H-imidazol-4-yl)ethanone involves its interaction with specific molecular targets and pathways. The imidazole ring can interact with enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or modulation of receptor signaling pathways .

Comparison with Similar Compounds

Structural Analogues and Their Properties

The table below compares 1-(1-Phenyl-1H-imidazol-4-yl)ethanone with structurally related compounds:

Compound Name	Molecular Formula	Key Substituents/Features	Biological Activity	Synthesis Highlights	References
1-(1-Phenyl-1H-imidazol-4-yl)ethanone	C₁₁H₁₀N₂O	Phenyl (N1), ethanone (C4)	Antimicrobial, Antiproliferative	Deprotection/coupling reactions
1-[4-(1H-Imidazol-1-yl)phenyl]ethanone	C₁₁H₁₀N₂O	Imidazole (C4-phenyl), ethanone (phenyl)	Intermediate for chalcone synthesis	Claisen-Schmidt condensation
JWH-250 (Indole-based)	C₂₂H₂₅N₂O₂	Indole (N1), methoxyphenyl-ethanone	Synthetic cannabinoid receptor agonist	GC-FTIR analysis
Sertaconazole (Antifungal)	C₂₀H₁₅Cl₃N₂OS	Dichlorophenyl, imidazole, oxime/ether	Antifungal	Benzo[b]thienyl ether synthesis
1-(2-Methyl-5-nitro-1H-imidazol-4-yl)ethanone	C₆H₇N₃O₃	Methyl (C2), nitro (C5), ethanone (C4)	Crystallographically characterized	Nitration of imidazole derivatives
1-(4-Biphenylyl)-2-[(1-methylimidazol-2-yl)sulfanyl]ethanone	C₁₈H₁₆N₂OS	Biphenyl, sulfanyl-imidazole, ethanone	Not specified	Thioether coupling

Key Structural and Functional Differences

Heterocyclic Core: The target compound and its imidazole analogues (e.g., 1-[4-(1H-imidazol-1-yl)phenyl]ethanone) feature a five-membered imidazole ring, whereas JWH-250 and related compounds use indole cores, altering receptor-binding profiles . Sertaconazole incorporates a benzothiophene ether, enhancing antifungal activity by improving membrane penetration .

Sulfur-containing groups: The sulfanyl moiety in 1-(4-Biphenylyl)-2-[(1-methylimidazol-2-yl)sulfanyl]ethanone may improve metabolic stability compared to oxygen-based analogues .

Biological Activity: Antimicrobial Activity: Chalcones derived from 1-[4-(1H-imidazol-1-yl)phenyl]ethanone exhibit broad-spectrum antimicrobial effects, likely due to the imidazole’s ability to disrupt microbial membranes . Antifungal Activity: Sertaconazole’s dichlorophenyl and oxime groups contribute to its potency against Candida species by targeting lanosterol demethylase .

Analytical and Crystallographic Characterization

• X-ray Crystallography: Tools like SHELXL and ORTEP-3 validate molecular geometries, as seen in 1-(2-Methyl-5-nitro-1H-imidazol-4-yl)ethanone .
• GC-FTIR : Used to confirm structural integrity of JWH series compounds, highlighting differences in vibrational spectra between indole and imidazole derivatives .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 1-(1-Phenyl-1H-imidazol-4-yl)ethanone, and how can reaction conditions be optimized?

• Methodology :

• Route 1 : React α,β-unsaturated ketones with hydrazine hydrate in glacial acetic acid under reflux (4–6 hours). Purify via filtration and recrystallization (ethanol/water) .
• Route 2 : Use sulfonyl-protected intermediates (e.g., 1-(phenylsulfonyl)-1H-imidazoles) and perform lithiation at −78°C, followed by acylation with 3,4,5-trimethoxybenzoyl chloride. Optimize solvent (THF), temperature, and stoichiometry to improve yields .
• Key Parameters :

Parameter	Optimal Condition	Impact on Yield
Solvent	THF	Enhances lithiation efficiency
Temp.	−78°C	Prevents side reactions
Stoichiometry	1:1.2 (substrate:acylating agent)	Maximizes product formation

Q. What purification and characterization techniques are recommended for isolating 1-(1-Phenyl-1H-imidazol-4-yl)ethanone?

• Purification :

• Column Chromatography : Use hexane:ethyl acetate (4:1) for intermediates with polar functional groups .
• Recrystallization : Ethanol/water mixtures yield high-purity crystals (~95%) .
  • Characterization :
• NMR : Confirm regiochemistry via $^1H$-NMR imidazole proton signals (δ 7.2–8.1 ppm) .
• HPLC : Monitor purity (>98%) with a C18 column and acetonitrile/water mobile phase .

Q. How can crystallographic data for this compound be validated to ensure structural accuracy?

• Tools :

• SHELXL : Refine small-molecule structures using high-resolution data; validate via R-factor convergence (<5%) .
• PLATON/checkCIF : Analyze geometric parameters (e.g., bond angles, torsion) and flag outliers (e.g., >5σ for ADP mismatches) .
  • Workflow :

     Data Collection → SHELXS/SHELXD (solution) → SHELXL (refinement) → checkCIF (validation)  

Advanced Research Questions

Q. How can crystallographic challenges (e.g., twinning or disorder) in 1-(1-Phenyl-1H-imidazol-4-yl)ethanone be resolved?

• Twinning : Use SHELXL’s TWIN/BASF commands to model twin domains. Validate with the Hooft y parameter (|y| < 0.05 indicates reliable refinement) .
• Disorder : Apply PART/SUMP restraints to model split positions. Use ORTEP-3 for graphical visualization of disorder .

Q. What strategies mitigate contradictions between spectroscopic and crystallographic data?

• Cross-Validation :

• Compare $^{13}C$-NMR carbonyl signals (δ ~200 ppm) with X-ray-derived bond lengths (C=O: ~1.21 Å). Discrepancies >0.02 Å suggest misassignment .
• Use DFT calculations (e.g., Gaussian09) to simulate NMR shifts and match experimental data .

Q. How can the biological activity of derivatives be systematically evaluated?

• Assay Design :

• Antiproliferative Activity : Test against cancer cell lines (e.g., MCF-7) via MTT assay. IC$_{50}$ values <10 µM indicate potency .
• Anti-inflammatory Screening : Measure COX-2 inhibition using ELISA (IC$_{50}$ <1 µM is significant) .
  • Structure-Activity Relationship (SAR) :

Derivative Modification	Biological Impact
Electron-withdrawing groups (e.g., NO$_2$)	↑ Antiproliferative activity
Piperazine ring addition	↓ Toxicity, ↑ solubility

Q. What computational methods predict reactivity and stability of 1-(1-Phenyl-1H-imidazol-4-yl)ethanone derivatives?

• Reactivity :

• Fukui Indices : Identify electrophilic/nucleophilic sites using Gaussian09 (B3LYP/6-31G*) .
• HOMO-LUMO Gaps : Correlate with stability (gap >4 eV suggests low reactivity) .
  • Stability :
• Accelerated Degradation Studies : Expose to UV light (λ = 254 nm) and monitor decomposition via HPLC .

Data Contradiction Analysis

Q. How to address inconsistencies in synthetic yields across studies?

• Root Causes :

• Impurity in Reagents : Validate purity via GC-MS before use .
• Oxygen Sensitivity : Perform reactions under argon if intermediates are air-sensitive .
  • Resolution :
• Reproduce reactions with strict anhydrous conditions (e.g., flame-dried glassware) and compare yields .

Q. Why do crystallographic and DFT-calculated bond lengths differ?

• Systematic Errors :

• Thermal Motion : High ADP values in X-ray data inflate bond-length uncertainties .
• Basis Set Limitations : Use 6-311+G** for DFT to reduce calculation errors .